![molecular formula C8H11ClF3NO B1466889 2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one CAS No. 1482565-56-9](/img/structure/B1466889.png)
2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one
Overview
Description
2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one, also known as TFMPP, is an organic compound with a molecular formula of C9H13ClF3NO. It is a colorless to yellowish solid with a low melting point and is soluble in organic solvents. TFMPP is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It is also used as a research tool in the field of biochemistry and physiology.
Scientific Research Applications
Nucleophilic Aromatic Substitution Reactions
The study by Pietra and Vitali (1972) discusses nucleophilic aromatic substitution reactions, a foundational chemical reaction that could be relevant to the chemistry of 2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one. Understanding these reactions is crucial for synthesizing various chemical compounds, including those with potential pharmacological applications (Pietra & Vitali, 1972).
Ionic Liquids and Gas Separations
Scovazzo (2009) explores the use of ionic liquids in gas separations, highlighting innovative approaches to chemical separations that could be adapted for the purification or synthesis of complex organofluorine compounds similar to 2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one. This research could guide the development of novel separation techniques or synthesis pathways for related compounds (Scovazzo, 2009).
Environmental and Health Impact Studies
Research by Burgos-Aceves et al. (2021) on DDT and DDE as endocrine disruptors, while not directly related to 2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one, underscores the importance of assessing the environmental and health impacts of chemical compounds. This perspective is crucial for the responsible development and application of new chemicals in various industries (Burgos-Aceves et al., 2021).
Organohalide Chemistry
The work by Chachignon, Guyon, and Cahard (2017) on trifluoromethylation and related reactions provides insights into the chemistry of organohalides, which is directly relevant to the compound of interest. Understanding these reactions can inform the synthesis and application of fluorinated compounds, which are significant in pharmaceuticals, agrochemicals, and materials science (Chachignon, Guyon, & Cahard, 2017).
properties
IUPAC Name |
2-chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClF3NO/c9-5-7(14)13-3-1-6(2-4-13)8(10,11)12/h6H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJFDONHSXRWWRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-1-[4-(trifluoromethyl)piperidin-1-yl]ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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